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CAS No.: 862207-70-3

Cat. No.: B1147410

Get Quote

An In-Depth Technical Guide to the Chemical Structure Analysis of (R,R)-Solifenacin
Succinate

Introduction
Solifenacin succinate is a competitive muscarinic receptor antagonist utilized for the treatment

of overactive bladder, a condition characterized by symptoms of urge urinary incontinence,

urgency, and urinary frequency.[1][2] The active pharmaceutical ingredient, solifenacin,

contains two distinct chiral centers. This stereochemical complexity results in the existence of

four possible stereoisomers.[1] The commercially available and pharmacologically active form

is the (1S, 3'R)-stereoisomer.[1]

The stereochemical purity of any pharmaceutical compound is of paramount importance, as

different stereoisomers can exhibit significant variations in their pharmacological activity and

toxicological profiles.[1] Consequently, the rigorous identification and quantification of all

stereoisomers, including the (R,R)-diastereomer, are critical mandates during drug

development and quality control. This guide provides a comprehensive technical framework for
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the chemical structure analysis of (R,R)-Solifenacin Succinate, tailored for researchers,

scientists, and drug development professionals.

Section 1: Foundational Chemical and Physical
Properties
A thorough understanding of the fundamental properties of (R,R)-Solifenacin Succinate is the

first step in its analysis. While it is a diastereomer of the active substance, it shares the same

molecular formula and weight but differs in the three-dimensional arrangement of its atoms.

The molecular structure consists of a solifenacin base and a succinic acid counter-ion.[3] The

base possesses two chiral centers: one at the 1-position of the 1,2,3,4-tetrahydroisoquinoline

ring and the other at the 3-position of the quinuclidinyl moiety.[1] For the (R,R) isomer, the

stereochemistry is (1R) at the isoquinoline ring and (3R) at the quinuclidine ring.

Table 1: Physicochemical Properties of (R,R)-Solifenacin Succinate

Property Value Source(s)

IUPAC Name

[(3R)-1-azabicyclo[2.2.2]octan-

3-yl] (1R)-1-phenyl-3,4-

dihydro-1H-isoquinoline-2-

carboxylate;butanedioic acid

[4]

Synonyms (1R,3'R)-Solifenacin Succinate [4]

Molecular Formula
C27H32N2O6 (or

C23H26N2O2 • C4H6O4)
[3][4]

Molecular Weight 480.55 g/mol [4][5][6]

Appearance
White to pale-yellowish-white

crystal or crystalline powder
[7][8][9]

Solubility

Freely soluble in water,

methanol, dimethyl sulfoxide

(DMSO), and glacial acetic

acid

[5][8][9]
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Section 2: The Imperative of Stereoisomer Analysis
The control of stereoisomers is a critical aspect of pharmaceutical quality control. The four

stereoisomers of solifenacin are two pairs of enantiomers which are diastereomeric to each

other. Understanding this relationship is key to selecting an appropriate analytical strategy.

Enantiomeric Pair 1

Enantiomeric Pair 2

(1S, 3'R)-Solifenacin
(Active Enantiomer)

(1R, 3'S)-Enantiomer

 Enantiomers

(1R, 3'R)-Solifenacin

 Diastereomers

(1S, 3'S)-Diastereomer

 Diastereomers Diastereomers

 Diastereomers

 Enantiomers

Click to download full resolution via product page

Logical relationship of Solifenacin stereoisomers.

Section 3: Core Spectroscopic and Crystallographic
Elucidation
A combination of spectroscopic and crystallographic methods is required for the unambiguous

confirmation of the (R,R)-Solifenacin Succinate structure.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: NMR spectroscopy is the most powerful technique for determining the covalent

structure (i.e., the connectivity of atoms) of a molecule in solution. 1D (¹H, ¹³C) and 2D (e.g.,

COSY, HSQC) experiments provide detailed information about the chemical environment of

each atom and their spatial relationships, allowing for the complete assignment of the

molecular backbone.

Experimental Protocol: ¹H and ¹³C NMR

Sample Preparation: Dissolve approximately 5-10 mg of (R,R)-Solifenacin Succinate in 0.7

mL of a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

signal dispersion.

¹H NMR Acquisition: Acquire a proton spectrum with a sufficient number of scans to achieve

a good signal-to-noise ratio. Expected signals will include distinct regions for aromatic

protons (phenyl and isoquinoline moieties), aliphatic protons (quinuclidine ring), and a

characteristic signal for the succinic acid protons.

¹³C NMR Acquisition: Acquire a carbon spectrum using a proton-decoupled pulse sequence.

This will confirm the number of unique carbon environments.

Data Analysis: Integrate proton signals and assign chemical shifts. Compare the resulting

spectra to reference spectra of other isomers to identify subtle differences in chemical shifts

that arise from the different stereochemical arrangements.

Mass Spectrometry (MS)
Causality: High-Resolution Mass Spectrometry (HRMS) provides an extremely accurate

measurement of a molecule's mass-to-charge ratio (m/z), which is used to confirm its elemental

composition and molecular weight. This technique is essential for verifying the correct

molecular formula.

Experimental Protocol: ESI-HRMS
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Sample Preparation: Prepare a dilute solution of the sample (~1 µg/mL) in a solvent

compatible with electrospray ionization (ESI), such as methanol or acetonitrile/water.

Instrumentation: Infuse the sample into an ESI source coupled to a high-resolution mass

analyzer (e.g., Orbitrap or TOF).

Data Acquisition: Acquire data in positive ion mode to detect the protonated molecule

[M+H]⁺.

Data Analysis: Determine the experimental m/z value of the [M+H]⁺ ion for the solifenacin

base (C₂₃H₂₆N₂O₂). Compare this value to the theoretical exact mass (362.1994 Da) to

confirm the elemental composition.[10] The succinate salt will have a molecular weight of

approximately 480.6 g/mol .[3]

X-ray Crystallography
Causality: Single-crystal X-ray diffraction is the definitive method for determining the absolute

three-dimensional structure of a crystalline molecule, including its stereochemistry. While

obtaining a suitable single crystal of the (R,R)-isomer may be challenging, this technique

provides incontrovertible proof of the spatial arrangement of atoms. Powder X-ray Diffraction

(PXRD) is used to characterize the bulk crystalline form.

Experimental Protocol: Single Crystal X-ray Diffraction

Crystal Growth: Grow single crystals of (R,R)-Solifenacin Succinate suitable for diffraction,

typically by slow evaporation from a saturated solution.

Data Collection: Mount a selected crystal on a goniometer and collect diffraction data using a

diffractometer with a monochromatic X-ray source.

Structure Solution and Refinement: Process the diffraction data to solve and refine the

crystal structure, yielding precise atomic coordinates, bond lengths, and angles. The results

will unambiguously determine the (1R, 3'R) configuration.

For reference, the active (1S, 3'R) isomer has been characterized crystallographically.[11][12]

Table 2: Reference Crystallographic Data for Solifenacin Succinate (Active Isomer)
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Parameter Value Source(s)

Crystal System Monoclinic [11][12]

Space Group P2₁ [11][12]

a 6.477 Å [11][12]

b 7.831 Å [11][12]

c 23.849 Å [11][12]

β 90.237° [11][12]

Volume 1209.6 Å³ [11][12]

Section 4: Stereoselective Chromatographic
Separation
Causality: While spectroscopic methods confirm the structure, they cannot easily separate or

quantify mixtures of stereoisomers. Chiral High-Performance Liquid Chromatography (HPLC) is

the cornerstone technique for this purpose. It utilizes a chiral stationary phase (CSP) that

interacts differently with each stereoisomer, enabling their separation.

Chiral High-Performance Liquid Chromatography
(HPLC)
The selection of the CSP and mobile phase is critical for achieving baseline separation of all

four stereoisomers. Polysaccharide-based columns, such as those with amylose derivatives,

are highly effective for this application.[1][13] The method must be validated to be trustworthy,

with system suitability tests ensuring its performance before each analysis.

Experimental Protocol: Chiral HPLC for Stereoisomer Quantification

Instrumentation: An HPLC system equipped with a UV detector is required.[1]

Chromatographic Conditions: Set up the system according to the parameters outlined in

Table 3. These conditions are based on established and validated methods.[1][13][14]
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Standard Preparation: Accurately weigh and dissolve reference standards of each

solifenacin stereoisomer in the mobile phase to create a resolution mixture and individual

standards for peak identification.

Sample Preparation: Dissolve the (R,R)-Solifenacin Succinate test sample in the mobile

phase to a known concentration.

System Suitability Test (SST):

Inject the resolution mixture.

Verify that the resolution between critical peak pairs meets the pre-defined criteria (e.g.,

Resolution ≥ 2.0 between the (R,R)-isomer and the active (S,R)-isomer).[1]

Perform at least five replicate injections of a standard solution and calculate the relative

standard deviation (%RSD) for peak area and retention time (e.g., %RSD ≤ 10.0%).[1][14]

Analysis: Once the SST passes, inject the sample solution. Identify and quantify the (R,R)-

isomer and any other stereoisomeric impurities by comparing their retention times and peak

areas to the standards.

Table 3: HPLC Method Parameters for Chiral Separation of Solifenacin

Parameter Value Source(s)

Column
Lux® 5 µm Amylose-1 (250 x

4.6 mm) or Chiralpak AD-H
[1][13][14]

Mobile Phase
n-hexane:ethanol:diethylamine

(Isocratic elution)
[1][13]

Flow Rate 0.8 - 1.0 mL/min [1][14]

Column Temperature 15 °C to 25 °C [1][14]

Detection UV at 220 nm [1][13][14]

Injection Volume 10 µL [1][14]
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Section 5: Integrated Analytical Workflow
A robust structural analysis relies on an integrated approach where techniques are used in a

logical sequence to build a complete and verifiable profile of the molecule.

Sample Handling

Analytical Stages

Confirmation

Test Sample:
(R,R)-Solifenacin Succinate

Sample Preparation
(Dissolution in appropriate solvent)

Chiral HPLC
(Purity & Isomer Ratio)

HRMS
(Molecular Formula)

NMR (1H, 13C, 2D)
(Covalent Structure)

X-ray Crystallography
(Absolute Stereochemistry)

If single
crystal

Final Confirmation of
Structure & Purity

Purity Data Mass Data Structural Data Stereochem Data

Click to download full resolution via product page

Integrated workflow for structural analysis.

Conclusion
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The comprehensive chemical structure analysis of (R,R)-Solifenacin Succinate is a multi-

faceted process that necessitates the synergistic application of advanced analytical techniques.

While foundational methods like NMR and mass spectrometry are indispensable for confirming

the molecule's covalent framework and elemental composition, they must be complemented by

stereoselective techniques. Chiral HPLC stands as the critical tool for separating and

quantifying this specific diastereomer from its counterparts, ensuring its identity and purity. For

absolute confirmation of its three-dimensional structure, single-crystal X-ray crystallography

remains the gold standard. This integrated workflow ensures a self-validating system, providing

the high degree of certainty required for pharmaceutical research, development, and quality

assurance.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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